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CID 3409527 CID 3409527
Brand Name: Vulcanchem
CAS No.: 442556-53-8
VCID: VC0378944
InChI: InChI=1S/C22H19ClN4O3S2/c1-3-9-30-21(29)18-13(2)26-20(32-12-17(28)27-22-25-8-10-31-22)16(11-24)19(18)14-4-6-15(23)7-5-14/h3-8,10,19,26H,1,9,12H2,2H3,(H,25,27,28)
SMILES: CC1=C(C(C(=C(N1)SCC(=O)NC2=NC=CS2)C#N)C3=CC=C(C=C3)Cl)C(=O)OCC=C
Molecular Formula: C22H19ClN4O3S2
Molecular Weight: 487g/mol

CID 3409527

CAS No.: 442556-53-8

Main Products

VCID: VC0378944

Molecular Formula: C22H19ClN4O3S2

Molecular Weight: 487g/mol

CID 3409527 - 442556-53-8

CAS No. 442556-53-8
Product Name CID 3409527
Molecular Formula C22H19ClN4O3S2
Molecular Weight 487g/mol
IUPAC Name prop-2-enyl 4-(4-chlorophenyl)-5-cyano-2-methyl-6-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-1,4-dihydropyridine-3-carboxylate
Standard InChI InChI=1S/C22H19ClN4O3S2/c1-3-9-30-21(29)18-13(2)26-20(32-12-17(28)27-22-25-8-10-31-22)16(11-24)19(18)14-4-6-15(23)7-5-14/h3-8,10,19,26H,1,9,12H2,2H3,(H,25,27,28)
Standard InChIKey QPJHKTPUNHSZEP-UHFFFAOYSA-N
SMILES CC1=C(C(C(=C(N1)SCC(=O)NC2=NC=CS2)C#N)C3=CC=C(C=C3)Cl)C(=O)OCC=C
Canonical SMILES CC1=C(C(C(=C(N1)SCC(=O)NC2=NC=CS2)C#N)C3=CC=C(C=C3)Cl)C(=O)OCC=C
PubChem Compound 3409527
Last Modified Nov 11 2021
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